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Compound of Interest

Compound Name: 1-Propanesulfonic acid

Cat. No.: B7797893

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current knowledge regarding
the safety, hazards, and toxicity of 1-Propanesulfonic acid (CAS No. 5284-66-2). The
document is intended for an audience of researchers, scientists, and drug development
professionals who may handle or otherwise be exposed to this chemical. The primary identified
hazard is its corrosive nature, classified under the Globally Harmonized System (GHS) as
causing severe skin burns and eye damage. Notably, there is a significant lack of quantitative
data for acute and chronic systemic toxicity. This guide summarizes the available hazard
information, outlines detailed experimental protocols for assessing skin corrosion based on

internationally recognized guidelines, and highlights critical data gaps in the toxicological profile
of this compound.

Chemical Identification
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Identifier Value

Chemical Name 1-Propanesulfonic acid

Synonyms Propanesulfonic acid, n-propane sulfonic acid
CAS Number 5284-66-2

Molecular Formula CsHs0sS

Molecular Weight 124.16 g/mol

Chemical Structure CCCs(=0)(=0)0

Hazard Identification and Classification

1-Propanesulfonic acid is classified as a hazardous substance due to its corrosive properties.
The primary routes of exposure are dermal and ocular contact, with potential for respiratory
tract irritation if inhaled.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication.

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation Category 1B
burns and eye damage[1][2]
Serious Eye Damage/Eye H314: Causes severe skin
I Category 1
Irritation burns and eye damage[3]

Signal Word: Danger[1][2]

Hazard Pictogram:

° L'lalt text

(GHS05)[4]
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Precautionary Statements

A comprehensive list of precautionary statements is provided by suppliers and safety
databases. Key statements include:

Code Statement

Do not breathe

P260 _
dust/fume/gas/mist/vapours/spray.[5]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[5]
IF SWALLOWED: Rinse mouth. Do NOT induce
P301+P330+P331 N
vomiting.[5]
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with
water/shower.[4]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[5]
P310 Immediately call a POISON CENTER or
doctor/physician.[6]
P405 Store locked up.[5]
Dispose of contents/container to an approved
P501

waste disposal plant.[5]

Toxicological Data

There is a significant and critical lack of empirical toxicological data for 1-Propanesulfonic
acid in publicly accessible literature and databases. The primary characterization of its toxicity
is inferred from its corrosive properties.

Acute Toxicity
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No quantitative data (LD50 or LC50) is available for oral, dermal, or inhalation routes of

exposure.
Route Species Value Reference
Oral Not Reported No data available [2][5]
Dermal Not Reported No data available [2][5]
Inhalation Not Reported No data available [2][5]

Skin and Eye Effects

The substance is confirmed to be corrosive to skin and eyes. Contact causes severe burns,

irreversible tissue damage, and in the case of eye contact, risk of serious damage and

blindness.[1][2][3] Ingestion is expected to cause severe swelling and damage to delicate

tissues, with a danger of perforation.[7]

Chronic Toxicity and Other Endpoints

No data is available for repeated dose toxicity, carcinogenicity, germ cell mutagenicity, or

reproductive toxicity. The toxicological properties have not been fully investigated.[7]

Toxicological Endpoint

Result

Reference

Respiratory or Skin

Sensitization

No data available

[2]

Germ Cell Mutagenicity

No data available

[2]

Carcinogenicity

No data available

[2]

Reproductive Toxicity

No data available

[2]

STOT-Single Exposure

No data available

[2]

STOT-Repeated Exposure

No data available

[2]

Aspiration Hazard

No data available

[2]
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Experimental Protocols

Given the classification of 1-Propanesulfonic acid as a skin corrosive, the most relevant and
modern experimental protocol is the OECD Test Guideline 431: In Vitro Skin Corrosion:
Reconstructed Human Epidermis (RhE) Test Method. This non-animal testing approach is
widely accepted for regulatory hazard identification.[8]

OECD Test Guideline 431: In Vitro Skin Corrosion

Objective: To identify corrosive chemicals and mixtures, and to sub-categorize them where
possible, without the use of live animals. The test determines the potential of a chemical to
cause irreversible damage to the skin.[1]

Principle: The test method is based on the premise that corrosive chemicals can penetrate the
stratum corneum and are cytotoxic to the underlying cell layers of the skin.[9] The assay uses a
three-dimensional Reconstructed Human Epidermis (RhE) model, which mimics the key
biochemical and physiological properties of the human epidermis.[1] The test chemical is
applied topically to the RhE tissue. Cell viability is then measured by the enzymatic conversion
of the vital dye MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a blue
formazan salt, which is quantified spectrophotometrically.[1][9] A reduction in cell viability below
certain thresholds indicates a corrosive potential.[9]

Methodology:

e RhE Tissue Preparation: Commercially available RhE models (e.g., EpiDerm™, EpiSkin™,
SkinEthic™) are cultured on inserts at the air-liquid interface. Tissues are pre-incubated
under controlled conditions (37°C, 5% CO32) to ensure tissue integrity.

» Test Chemical Application:

o For liquids like 1-Propanesulfonic acid, a sufficient amount (e.g., 25 pL) is applied
topically to the surface of the RhE tissue, ensuring uniform coverage.

o Triplicate tissues are used for each test chemical and for positive and negative controls.

o Exposure Times: The chemical is applied for two distinct exposure periods to allow for sub-
categorization:
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o 3 minutes

o 1 hour

e Rinsing and Incubation: After the exposure period, the test chemical is carefully removed by
rinsing the tissue surface with a buffered saline solution (e.g., PBS). The tissues are then
transferred to fresh culture medium and incubated for a post-exposure period of
approximately 24 to 48 hours.

o MTT Viability Assay:

o Following the post-exposure incubation, tissues are transferred to a solution containing
MTT (e.g., 0.3-1.0 mg/mL).

o The tissues are incubated for approximately 3 hours, during which viable cells metabolize
the MTT into a purple formazan precipitate.

o The formazan is then extracted from the tissue using a solvent (e.g., isopropanol).

e Quantification: The optical density (OD) of the extracted formazan solution is measured
using a spectrophotometer (e.g., at 570 nm).

o Data Interpretation:
o Cell viability is calculated as a percentage relative to the negative control tissues.
o The classification is based on the following criteria:
» Corrosive Sub-category 1A: Mean viability is < 50% after a 3-minute exposure.

» Corrosive (Sub-cat. 1B/1C): Mean viability is > 50% after 3 minutes, but < 15% after a 1-
hour exposure.

= Non-corrosive: Mean viability is > 15% after a 1-hour exposure.

Visualizations
Logical Workflow for Hazard Assessment

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

As there is no available data on the signaling pathways affected by 1-Propanesulfonic acid,
this diagram illustrates the logical workflow for assessing its primary hazard—skin corrosion—
using the OECD 431 protocol.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b7797893?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Phase 1: Preparation

Start: Obtain RhE Tissues

\J
Pre-incubate Tissues
(37°C, 5% C02)

Phase 2: Chewical Exposure

Topically Apply 1-Propanesulfonic Acid
(and Controls)

y \ 4

A
(Expose for 3 min) (Expose for 1 hour)

Ph‘ se 3: Viability Assessn"ent

A y
(Rinse Tissues) (Rinse Tissues)

Y Y
Post-exposure Incubation
(~24-48h)

y
y

A
Perform MTT Assay
(Incubate with MTT for 3h)
A
Extract Formazan
(Isopropanol)
Y
Measure Optical Density
(Spectrophotometer)

Phase 4: Data Analysis & Classification

Calculate % Viability
(Relative to Negative Control)

Viability < 50%
(after 3 min)?

Viability < 15%

(after 1 hour)? D

\A

Classify:
Corrosive Sub-cat. 1A

Classify:
Corrosive Sub-cat. 1B/1C

Classify:
Non-Corrosive

Click to download full resolution via product page

Caption: Workflow for in vitro skin corrosion testing via OECD Guideline 431.
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Conclusion and Data Gaps

1-Propanesulfonic acid is a corrosive chemical that poses a significant hazard upon direct
contact, capable of causing severe skin burns and serious eye damage. All handling must be
performed with appropriate personal protective equipment and engineering controls. The most
significant finding of this technical review is the profound lack of systemic toxicity data. There is
no available information on acute toxicity (LD50/LC50), carcinogenicity, mutagenicity, or
reproductive effects. For scientists and professionals in drug development, this lack of data
means that the full toxicological profile is unknown, and exposure should be minimized until
further studies are conducted. The use of validated in vitro testing methods, such as the OECD
431 protocol detailed herein, is the recommended approach for confirming the corrosive
properties of this and similar chemicals in a modern, ethical, and scientifically robust manner.
Further research is critically needed to characterize the systemic toxicity of 1-Propanesulfonic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Propanesulfonic Acid: A Technical Guide to Safety,
Hazards, and Toxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7797893#safety-hazards-and-toxicity-of-1-
propanesulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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